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Compound of Interest

Compound Name: Pc-786

Cat. No.: B609854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pc-786 is a potent, non-nucleoside inhibitor of the Respiratory Syncytial Virus (RSV) L-protein

polymerase, a crucial enzyme complex for viral RNA synthesis.[1] With a molecular formula of

C41H38FN5O4S and a molecular weight of 715.8 g/mol , this small molecule demonstrates

significant antiviral activity against both RSV-A and RSV-B subtypes.[2] These application notes

provide detailed protocols for the preparation of Pc-786 solutions for in vitro laboratory use,

ensuring accurate and reproducible experimental results.

Data Presentation
Quantitative data for Pc-786 is summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C41H38FN5O4S PubChem

Molecular Weight 715.8 g/mol PubChem[2]

IC50 (RSV-A, cell-free enzyme

assay)
2.1 nM DC Chemicals[1]

IC50 (RSV-A, mini-genome

assay in HEp-2 cells)
0.5 nM DC Chemicals[1]

Purity ≥99% Aladdin Scientific

Form Solid Aladdin Scientific

Experimental Protocols
Preparation of a 10 mM Pc-786 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Pc-786 using Dimethyl

Sulfoxide (DMSO) as the solvent.

Materials:

Pc-786 powder (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate the required mass of Pc-786: To prepare a 10 mM stock solution, use the following

formula: Mass (mg) = 10 mM * 715.8 g/mol * Volume (L) For example, to prepare 1 mL
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(0.001 L) of a 10 mM stock solution: Mass (mg) = 10 * 715.8 * 0.001 = 7.158 mg

Weighing Pc-786: Carefully weigh the calculated amount of Pc-786 powder using a precision

balance in a fume hood or other ventilated area.

Dissolving in DMSO: Add the weighed Pc-786 powder to a sterile amber microcentrifuge

tube. Add the appropriate volume of anhydrous DMSO. For a 10 mM solution, if you weighed

7.158 mg of Pc-786, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the Pc-786 is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles. Gentle warming in

a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Storage: Store the 10 mM Pc-786 stock solution at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles.

Preparation of Working Solutions for In Vitro Assays
This protocol outlines the dilution of the 10 mM Pc-786 stock solution to prepare working

solutions for cell-based or enzymatic assays.

Materials:

10 mM Pc-786 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile, nuclease-free microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Procedure:

Determine the final desired concentration: The final concentration of Pc-786 will depend on

the specific experimental requirements. For example, if the desired final concentration in the

assay is 100 nM.
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Serial Dilution: Perform serial dilutions of the 10 mM stock solution using the appropriate cell

culture medium or assay buffer. It is recommended to perform dilutions in a stepwise manner

to ensure accuracy.

Example for a 100 nM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

medium/buffer to get a 10 µM solution.

Further dilute this 10 µM solution by adding 10 µL to 990 µL of medium/buffer to achieve

a final concentration of 100 nM.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the assay

does not exceed a level that could affect the cells or the enzymatic reaction (typically ≤

0.5%). Prepare a vehicle control with the same final concentration of DMSO to account for

any solvent effects.

Use Immediately: It is recommended to prepare fresh working solutions for each experiment

and use them immediately.

Mandatory Visualizations
Signaling Pathway of RSV L-Protein Polymerase
Inhibition by Pc-786
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Caption: Inhibition of RSV replication by Pc-786.

Experimental Workflow for Pc-786 Solution Preparation
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Caption: Workflow for preparing Pc-786 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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